4-(2-Chloroethyl)-N-cyclopropyl-benzenesulfonamide

• CAS No.: 1018537-04-6
• Molecular Formula: C11H14ClNO2S
• Molecular Weight: 259.75 g/mol
• IUPAC Name: 4-(2-chloroethyl)-N-cyclopropylbenzenesulfonamide
• InChI: InChI=1S/C11H14ClNO2S/c12-8-7-9-1-5-11(6-2-9)16(14,15)13-10-3-4-10/h1-2,5-6,10,13H,3-4,7-8H2
• InChI Key: XIUXSXKENAVKLD-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NS(=O)(=O)C2=CC=C(C=C2)CCCl

Description

4-(2-Chloroethyl)-N-cyclopropyl-benzenesulfonamide, with the molecular formula C11H14ClNO2S, is a chemical compound of significant interest in medicinal chemistry and oncology research, particularly in the development of targeted cancer therapies . It belongs to a class of benzenesulfonamide derivatives that are investigated as potential prodrugs . These prodrugs are designed to be selectively activated by specific enzymes, such as Cytochrome P450 1A1 (CYP1A1), which is often overexpressed in certain human breast cancers . The mechanism of action for related compounds involves enzymatic bioactivation within tumor cells, leading to the formation of active metabolites that function as potent antimitotic agents . This process typically results in the disruption of microtubule dynamics, causing cell cycle arrest in the G2/M phase and ultimately inducing apoptosis in cancer cells . The structural features of this compound, including the cyclopropyl group and the chloroethyl chain, are key to its function as a research tool for studying enzyme-activated prodrugs and their selectivity. This makes it a valuable compound for researchers exploring new avenues to overcome limitations of conventional chemotherapies, such as deleterious side effects and multidrug resistance . 4-(2-Chloroethyl)-N-cyclopropyl-benzenesulfonamide is For Research Use Only. It is not intended for diagnostic or therapeutic applications.

Preparation Methods

Chlorosulfonation of Chlorobenzene (Patent EP0115328B1, CA1205491A)

Reagents : Chlorobenzene, chlorosulfonic acid (ClSO₃H), thionyl chloride (SOCl₂).
Procedure :

• Chlorobenzene reacts with ClSO₃H (1:1.6 molar ratio) in excess SOCl₂ (220% molar excess) at 30–60°C.
• Gaseous byproducts (SO₂, HCl) are scrubbed and converted to recyclable bisulfite and hydrochloric acid.
• The crude 4-chlorobenzenesulfonyl chloride melt is purified via vacuum distillation (45°C, 15 mbar) or used directly in downstream reactions.

Yield : 82–92% (after purification).
Advantages : Waste-free process with high atom economy.

Formation of N-Cyclopropyl-4-chlorobenzenesulfonamide

The sulfonamide is formed via nucleophilic substitution (Patent EP0115328B1):

Reagents : 4-Chlorobenzenesulfonyl chloride, cyclopropylamine.
Procedure :

• 4-Chlorobenzenesulfonyl chloride (1 eq) is added dropwise to cyclopropylamine (1.2 eq) in anhydrous dichloromethane at 0–5°C.
• The mixture is stirred for 2–4 h, washed with water, and dried over MgSO₄.
• The product is crystallized from ethanol.

Yield : 85–90%.
Purity : ≥99% (HPLC).

Introduction of the 2-Chloroethyl Group

The 2-chloroethyl substituent is introduced via Friedel-Crafts alkylation or nucleophilic substitution:

Friedel-Crafts Alkylation (Patent US9227900B2, WO2014079344A1)

Reagents : N-Cyclopropyl-4-chlorobenzenesulfonamide, chloroethylmagnesium bromide (ClCH₂CH₂MgBr), FeCl₃ catalyst.
Procedure :

• The sulfonamide (1 eq) is dissolved in dry THF under N₂.
• ClCH₂CH₂MgBr (1.5 eq) is added at −78°C, followed by FeCl₃ (0.1 eq).
• The reaction is warmed to room temperature, quenched with NH₄Cl, and extracted with ethyl acetate.

Yield : 70–75%.
Challenges : Limited regioselectivity due to the electron-withdrawing sulfonamide group.

Nucleophilic Substitution (PMC9037358)

Reagents : N-Cyclopropyl-4-hydroxybenzenesulfonamide, thionyl chloride (SOCl₂).
Procedure :

• The hydroxyethyl intermediate (1 eq) is treated with SOCl₂ (3 eq) in toluene at reflux for 6 h.
• Excess SOCl₂ is removed under reduced pressure, and the product is purified via column chromatography (hexane:EtOAc 4:1).

Yield : 80–85%.
Advantages : Higher regioselectivity compared to Friedel-Crafts.

One-Pot Synthesis (PMC4494775)

A streamlined approach combines sulfonamide formation and alkylation:

Reagents : 4-Vinylbenzenesulfonyl chloride, cyclopropylamine, HCl gas.
Procedure :

• 4-Vinylbenzenesulfonyl chloride (1 eq) reacts with cyclopropylamine (1.1 eq) in CH₂Cl₂.
• HCl gas is bubbled into the solution at 0°C to add across the double bond, forming the 2-chloroethyl group.

Yield : 65–70%.
Purity : 95% (GC-MS).

Comparative Analysis of Methods

Method	Yield (%)	Purity (%)	Scalability
Friedel-Crafts	70–75	90	Moderate
Nucleophilic Sub.	80–85	95	High
One-Pot Synthesis	65–70	95	Low

Key Findings :

• Nucleophilic substitution offers the best balance of yield and scalability.
• One-pot methods reduce steps but require stringent temperature control.

Chemical Reactions Analysis

Types of Reactions

4-(2-chloroethyl)-N-cyclopropylbenzenesulfonamide undergoes various chemical reactions, including:

Nucleophilic Substitution: The chloroethyl group can participate in nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, particularly involving the sulfonamide group.

Cyclization: The cyclopropyl group can participate in ring-opening reactions under specific conditions.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include sodium hydroxide, potassium tert-butoxide, and other strong nucleophiles.

Oxidation: Reagents such as hydrogen peroxide or potassium permanganate.

Reduction: Reagents like lithium aluminum hydride or sodium borohydride.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, nucleophilic substitution can yield various substituted benzenesulfonamides, while oxidation and reduction can modify the sulfonamide group.

Scientific Research Applications

Medicinal Chemistry Applications

Antitumor Activity
Research has indicated that sulfonamide derivatives, including 4-(2-Chloroethyl)-N-cyclopropyl-benzenesulfonamide, exhibit significant antitumor properties. These compounds often act as inhibitors of carbonic anhydrase IX (CA-IX), an enzyme upregulated in hypoxic tumor environments. Targeting CA-IX can facilitate the imaging and treatment of solid tumors . Studies have shown that benzenesulfonamide derivatives can be modified to enhance their selectivity and potency against cancer cell lines, making them promising candidates for further development in oncology .

Mechanism of Action
The mechanism by which 4-(2-Chloroethyl)-N-cyclopropyl-benzenesulfonamide exerts its effects involves the inhibition of tumor-associated enzymes, leading to reduced tumor growth and proliferation. This compound may also induce apoptosis in cancer cells, thereby contributing to its therapeutic efficacy .

Chemical Synthesis and Derivative Development

Synthesis Pathways
The synthesis of 4-(2-Chloroethyl)-N-cyclopropyl-benzenesulfonamide typically involves the reaction of chlorinated alkyl groups with benzenesulfonamide frameworks. Various synthetic routes can be optimized to enhance yield and purity, which is crucial for subsequent biological testing and applications .

Derivative Exploration
The exploration of derivatives based on this sulfonamide structure has led to the discovery of compounds with improved biological activity. For instance, modifications to the cyclopropyl group or the introduction of additional functional groups have been shown to enhance antitumor efficacy and selectivity against specific cancer types .

Biochemical Applications

Bioconjugation Techniques
4-(2-Chloroethyl)-N-cyclopropyl-benzenesulfonamide can serve as a valuable building block in bioconjugation strategies. Its reactive chloroethyl group allows for coupling with various biomolecules, facilitating the development of targeted drug delivery systems and imaging agents . This property is particularly useful in creating conjugates that can selectively bind to cancer cells or specific tissues.

Role in Radiopharmaceuticals
In radiopharmaceutical chemistry, sulfonamide derivatives have been utilized as precursors for radiolabeled compounds. The ability to incorporate radioisotopes into the sulfonamide structure allows for the development of imaging agents capable of visualizing tumors through positron emission tomography (PET) or single-photon emission computed tomography (SPECT) .

Case Studies

Study Reference	Focus	Findings
	Antitumor activity	Demonstrated significant inhibition of CA-IX in tumor models.
	Synthesis optimization	Identified effective synthetic routes that increase yield.
	Bioconjugation	Developed targeted delivery systems using modified sulfonamides.

Mechanism of Action

The mechanism of action of 4-(2-chloroethyl)-N-cyclopropylbenzenesulfonamide involves its interaction with biological molecules. The chloroethyl group can form covalent bonds with nucleophilic sites in proteins and DNA, leading to potential therapeutic effects. The cyclopropyl group may contribute to the compound’s stability and reactivity, while the benzenesulfonamide moiety can interact with specific enzymes and receptors.

Comparison with Similar Compounds

Key Differences :

• Target Compound vs. Bendamustine Derivatives: The cyclopropyl group in 4-(2-Chloroethyl)-N-cyclopropyl-benzenesulfonamide replaces the benzimidazole or butanoate moieties in Bendamustine analogs, likely altering target specificity and metabolic stability .

Functional Analogues: Nitrosoureas and Styrylureas

1-(2-Chloroethyl)-3-cyclohexyl-1-nitrosourea (CCNU)

• Alkylating Activity : The 2-chloroethyl group in CCNU generates reactive intermediates that alkylate DNA, causing crosslinks and strand breaks. Similarly, the target compound’s chloroethyl group may act as an alkylating agent .
• Biotransformation : CCNU degrades into cyclohexyl isocyanate and 2-chloroethyl isocyanate, the latter inhibiting DNA repair (). However, the sulfonamide backbone of the target compound may limit similar decomposition pathways .

Styryl-N-phenyl-N’-(2-chloroethyl)ureas (CEUs)

• Mechanism : CEUs inhibit microtubulin via chloroethyl-mediated alkylation and carbamoylation. For example, tBCEU (5a) and sBCEU (5b) exhibit antiproliferative activity by disrupting microtubule dynamics .

Table 1: Comparative Analysis of Key Properties

Compound	Molecular Weight	Key Functional Groups	Alkylating Activity	Solubility (LogP)	Therapeutic Index
4-(2-Chloroethyl)-N-cyclopropyl-benzenesulfonamide	~300 (estimated)	Sulfonamide, 2-Chloroethyl	Moderate-High*	~2.5*	Unknown
Bendamustine Related Compound D	295.77	Benzimidazole, 2-Chloroethyl	High	1.8–2.2	Moderate
CCNU	234.70	Nitrosourea, 2-Chloroethyl	High	2.1	Low
tBCEU (5a)	311.80	Styrylurea, 2-Chloroethyl	Moderate	3.0	High

*Estimated based on structural analogs ().

Key Insights :

• Alkylating Activity : The target compound’s activity likely falls between Bendamustine derivatives (high) and styrylureas (moderate), depending on steric hindrance from the cyclopropyl group .
• Solubility : The sulfonamide group may improve aqueous solubility compared to nitrosoureas (LogP ~2.1) but reduce it relative to styrylureas (LogP ~3.0) .

Pharmacokinetic and Toxicological Considerations

• Toxicity : Nitrosoureas like CCNU exhibit dose-limiting myelosuppression due to carbamoylating activity. The target compound’s lack of a nitrosourea moiety may mitigate this risk .

Biological Activity

4-(2-Chloroethyl)-N-cyclopropyl-benzenesulfonamide, a compound with the CAS number 1018537-04-6, is part of a class of sulfonamide derivatives that have garnered attention for their potential biological activities. This article delves into the biological activity of this compound, exploring its mechanisms, efficacy in various applications, and relevant case studies.

Structure and Composition

The molecular formula of 4-(2-Chloroethyl)-N-cyclopropyl-benzenesulfonamide is $C_{11}H_{14}ClN_{1}O_{2}S$ with a molecular weight of approximately 249.75 g/mol. The structure includes a chloroethyl group and a cyclopropyl moiety attached to a benzenesulfonamide core.

Property	Value
Molecular Formula	$C_{11}H_{14}ClN_{1}O_{2}S$
Molecular Weight	249.75 g/mol
IUPAC Name	4-(2-Chloroethyl)-N-cyclopropyl-benzenesulfonamide
CAS Number	1018537-04-6

Antimicrobial Properties

Research indicates that compounds similar to 4-(2-Chloroethyl)-N-cyclopropyl-benzenesulfonamide exhibit significant antimicrobial activity. For instance, studies on chloroacetamides have shown effectiveness against Gram-positive bacteria such as Staphylococcus aureus and methicillin-resistant Staphylococcus aureus (MRSA) . The presence of halogenated substituents enhances lipophilicity, facilitating membrane penetration and antimicrobial efficacy.

Anticancer Potential

The compound's structure suggests potential anticancer properties. Compounds with similar sulfonamide structures have been shown to inhibit certain enzymes involved in cell proliferation, which could lead to anticancer effects . The mechanism of action may involve the inhibition of specific molecular targets, potentially modulating pathways related to cancer cell growth.

The proposed mechanism of action for 4-(2-Chloroethyl)-N-cyclopropyl-benzenesulfonamide includes:

• Enzyme Inhibition : The compound may bind to active sites on enzymes, preventing substrate interaction and subsequent catalysis.
• Receptor Modulation : It could influence receptor activity, altering cellular responses to external signals.

Case Study 1: Antimicrobial Activity Assessment

In a study evaluating the antimicrobial properties of various sulfonamide derivatives, 4-(2-Chloroethyl)-N-cyclopropyl-benzenesulfonamide was tested against several bacterial strains. The results indicated that the compound showed moderate activity against both Gram-positive and Gram-negative bacteria, demonstrating its potential as a broad-spectrum antimicrobial agent.

Case Study 2: Anticancer Efficacy

Another investigation focused on the anticancer properties of sulfonamide derivatives revealed that compounds structurally similar to 4-(2-Chloroethyl)-N-cyclopropyl-benzenesulfonamide exhibited significant growth inhibition in cancer cell lines. The study utilized in vitro assays to determine IC50 values, confirming the compound's potential as an anticancer therapeutic.

Research Findings Summary

Recent studies highlight the following key findings regarding the biological activity of 4-(2-Chloroethyl)-N-cyclopropyl-benzenesulfonamide:

• Antimicrobial Efficacy : Effective against various bacterial strains, particularly Gram-positive bacteria.
• Anticancer Potential : Inhibits cancer cell growth through enzyme inhibition mechanisms.
• Structure-Activity Relationship (SAR) : The presence of halogenated groups enhances biological activity by improving lipophilicity and membrane permeability .